molecular formula C7H9ClN2O B2781118 5-Ethyl-1-methylpyrazole-4-carbonyl chloride CAS No. 1554253-93-8

5-Ethyl-1-methylpyrazole-4-carbonyl chloride

Cat. No. B2781118
CAS RN: 1554253-93-8
M. Wt: 172.61
InChI Key: HLCCJORZSOVDEV-UHFFFAOYSA-N
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Description

5-Ethyl-1-methylpyrazole-4-carbonyl chloride is a chemical compound with the molecular formula C7H9ClN2O. It has a molecular weight of 172.61 . This compound is part of the pyrazole family, which are heterocyclic aromatic compounds characterized by a 5-membered ring structure made up of three carbon atoms and two adjacent nitrogen atoms .


Synthesis Analysis

The synthesis of pyrazole compounds like 5-Ethyl-1-methylpyrazole-4-carbonyl chloride can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . These methods have been widely used due to their efficiency and versatility .


Molecular Structure Analysis

The molecular structure of 5-Ethyl-1-methylpyrazole-4-carbonyl chloride consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. Attached to this ring are an ethyl group, a methyl group, and a carbonyl chloride group .


Chemical Reactions Analysis

Pyrazoles, including 5-Ethyl-1-methylpyrazole-4-carbonyl chloride, are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .

properties

IUPAC Name

5-ethyl-1-methylpyrazole-4-carbonyl chloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9ClN2O/c1-3-6-5(7(8)11)4-9-10(6)2/h4H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HLCCJORZSOVDEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(C=NN1C)C(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

172.61 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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